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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B1679283

An In-depth Technical Guide to Pentaethylene Glycol for Researchers and Drug Development
Professionals

Pentaethylene glycol is a member of the polyethylene glycol (PEG) family, a class of
polymers widely utilized in scientific research and the pharmaceutical industry.[1][2] Its distinct
properties, including high water solubility and biocompatibility, make it a valuable component in
various applications.[3][4] This guide provides a comprehensive overview of pentaethylene
glycol's molecular characteristics, applications, and relevant experimental methodologies.

Core Properties: Molecular Formula and Weight

Pentaethylene glycol is a polyether consisting of five ethylene glycol units.[2] Its fundamental
properties are summarized below:

e Molecular Formula: C10H2206
e Molecular Weight: 238.28 g/mol
e Synonyms: 3,6,9,12-Tetraoxatetradecane-1,14-diol, Pentaglycol

Physicochemical Data

A summary of the key quantitative properties of pentaethylene glycol is presented in the table
below for easy reference.
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Property Value

Molecular Formula C10H2206

Molecular Weight 238.28 g/mol

CAS Number 4792-15-8

Appearance Clear, colorless to yellow liquid
Melting Point -8.6 °C

Boiling Point 184 °C at 2 mmHg

Density 1.126 g/mL at 25 °C

Refractive Index

n20/D 1.462

Flash Point

>110 °C (>230 °F)

Water Solubility

Miscible

pKa

14.06 + 0.10 (Predicted)

Applications in Drug Development and Research

Pentaethylene glycol's utility in the biomedical field is extensive, primarily due to the
properties conferred by its polyethylene glycol chain.

o Solubility Enhancement: The hydrophilic nature of the PEG chain significantly increases the
agueous solubility of conjugated molecules, which is particularly advantageous for the
formulation of poorly soluble drugs.

o PEGylation: As a discrete PEG linker, pentaethylene glycol is used in PEGylation, the
process of covalently attaching PEG chains to therapeutic proteins or peptides. This
modification can enhance the drug's plasma half-life, improve stability, and reduce
immunogenicity.

 PROTAC Linker: Pentaethylene glycol serves as a flexible linker in the synthesis of
Proteolysis Targeting Chimeras (PROTACs). PROTACSs are bifunctional molecules that
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recruit a target protein to an E3 ubiquitin ligase, leading to the target's degradation. The
linker's length and composition are critical for the proper orientation of the two ligands.

e Synthetic Intermediate: It is a versatile starting material for the synthesis of more complex
molecules, such as crown ethers and other polyethers.

e Bioconjugation: This compound is employed in bioconjugation processes, contributing to the
development of targeted drug delivery systems and diagnostic tools.

Experimental Protocols

Detailed methodologies for experiments involving pentaethylene glycol are crucial for
reproducible research. Below are examples of its application in chemical synthesis.

Synthesis of 15-Crown-5

Pentaethylene glycol is a direct precursor for the synthesis of 15-crown-5, a common crown
ether. The following protocol is based on a described method:

o Reaction Setup: Dissolve pentaethylene glycol (0.02 mol) and p-toluenesulfonyl chloride
(0.02 mol) in 30 mL of monoglyme.

o Addition: Slowly add the solution dropwise over 2 hours to a stirred suspension of powdered
sodium hydroxide (0.15 mol) in 30 mL of monoglyme at room temperature.

o Reaction Completion: Continue stirring for an additional hour after the addition is complete.
o Workup: Filter the reaction mixture and wash the precipitate with dichloromethane.

 Isolation: Combine the filtrate and washings, and remove the solvent under reduced
pressure to yield the 15-crown-5 complex.

 Purification: The free 15-crown-5 can be obtained from the complex by thermolysis using a
Kugelrohr distillation apparatus.

General Workflow for Solid-Phase Synthesis of
Oligo(ethylene glycol) Derivatives

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1679283?utm_src=pdf-body
https://www.benchchem.com/product/b1679283?utm_src=pdf-body
https://www.benchchem.com/product/b1679283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

A stepwise, solid-phase synthesis approach allows for the creation of monodisperse PEG
derivatives with precise lengths. The general workflow is as follows:

Resin Loading: The synthesis begins by attaching a starting oligoethylene glycol unit to a
solid support, such as a Wang resin.

o Deprotonation: The terminal hydroxyl group of the resin-bound PEG is deprotonated using a
suitable base.

e Coupling: The deprotonated species is then reacted with a monomer unit, such as a
tosylated and protected oligoethylene glycol, to extend the chain via Williamson ether
synthesis.

o Deprotection: The protecting group (e.g., dimethoxytrityl) on the newly added monomer is
removed to allow for the next coupling cycle.

« |teration: Steps 2-4 are repeated until the desired chain length is achieved.

o Cleavage: The final PEG derivative is cleaved from the solid support using an acid, such as
trifluoroacetic acid.

Visualizations of Workflows and Mechanisms

Diagrams illustrating the roles and synthesis of pentaethylene glycol-containing structures are
provided below.
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Workflow of PEGylation using a PEG derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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